Cas no 3309-97-5 ((cyclohex-2-en-1-yl)methanol)

• Product Name: (cyclohex-2-en-1-yl)methanol
• CAS No: 3309-97-5
• Molecular Formula: C₇H₁₂O
• Molecular Weight: 112.169582366943
• CID: 44029
• PubChem ID: 11083859

(cyclohex-2-en-1-yl)methanol Properties

Names and Identifiers

• 2-Cyclohexene-1-methanol
• cyclohex-2-en-1-ylmethanol
• (+/-)-2-cyclohexene-1-methanol
• (1-Cyclohexen-3-yl)methanol
• (2-Cyclohexenyl)methanol
• (RS)-3-(hydroxymethyl)cyclohex-1-ene
• 1-(1'-hydroxymethyl)cyclohex-2-ene
• 1-cyclohex-2-enyl-methanol
• 2-cyclohexen-1-ylmethanol
• 2-Cyclohexenemethanol
• 3-(hydroxymethyl)-cyclohexene
• 3-hydroxymethylenecyclohexene
• (cyclohex-2-en-1-yl)methanol
• Cyclohex-2-enylmethanol
• EN300-1719886
• 3309-97-5
• SCHEMBL1171442
• DTXSID30454517
• 3-hydroxymethylcyclohexene
• FT-0713723
• CS-0236598
• TZTRNALMVOGNSM-UHFFFAOYSA-N
• 896-446-6
• DB-068751
• DTXCID20405336
• CYCLOHEX-2-EN-1-YLMETHANOL

• InChIKey： TZTRNALMVOGNSM-UHFFFAOYSA-N
• Inchi： 1S/C7H12O/c8-6-7-4-2-1-3-5-7/h2,4,7-8H,1,3,5-6H2
• SMILES： OCC1C=CCCC1

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.088815002g/mol
• Heavy Atom Count: 8
• Complexity: 86.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.33500
• PSA: 20.23000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols